molecular formula C8H7F3N2O B1297832 4-(Trifluoromethyl)benzhydrazide CAS No. 339-59-3

4-(Trifluoromethyl)benzhydrazide

Cat. No. B1297832
CAS RN: 339-59-3
M. Wt: 204.15 g/mol
InChI Key: GKBDXTNCBPZMFX-UHFFFAOYSA-N
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Description

4-(Trifluoromethyl)benzhydrazide, also known as 4-(Trifluoromethyl)benzohydrazide, is an aroyl hydrazine . It is a reagent used in the synthesis of benzoyl hydrazone derivatives displaying fungicidal activity .


Synthesis Analysis

The synthesis of 4-(Trifluoromethyl)benzhydrazide involves various benzaldehydes or aliphatic ketones . It is also used as a reagent in the synthesis of benzoyl hydrazone derivatives .


Molecular Structure Analysis

The molecular formula of 4-(Trifluoromethyl)benzhydrazide is C8H7F3N2O . The structure of this compound includes a trifluoromethyl group attached to a benzene ring, which is further connected to a hydrazide group .


Chemical Reactions Analysis

4-(Trifluoromethyl)benzhydrazide is useful in kinetic studies of the asymmetric synthesis of alcohols and of the Wittig reaction . It is also used as a reagent in the synthesis of benzoyl hydrazone derivatives displaying fungicidal activity .


Physical And Chemical Properties Analysis

The molecular weight of 4-(Trifluoromethyl)benzhydrazide is 204.15 g/mol . It has a topological polar surface area of 55.1 Ų . The exact mass and monoisotopic mass of the compound are both 204.05104734 g/mol .

Scientific Research Applications

Organic Synthesis

4-(Trifluoromethyl)benzhydrazide: is a valuable intermediate in organic synthesis. Its unique structural motif allows it to participate in various chemical reactions, leading to the formation of complex organic compounds. For instance, it can be used to synthesize hydrazones, which are crucial in the preparation of heterocyclic compounds . These heterocyclic frameworks are found in many pharmaceuticals and agrochemicals.

Mechanism of Action

Target of Action

4-(Trifluoromethyl)benzhydrazide is an aroyl hydrazine . The primary target of this compound is the respiratory system . .

Result of Action

Given its target on the respiratory system

Action Environment

The action, efficacy, and stability of 4-(Trifluoromethyl)benzhydrazide can be influenced by various environmental factors. For instance, it should be stored in a dark place and in an inert atmosphere at room temperature . .

Safety and Hazards

4-(Trifluoromethyl)benzhydrazide may cause skin irritation, serious eye irritation, and respiratory irritation . It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to use only outdoors or in a well-ventilated area . In case of skin contact, it is advised to wash off immediately with plenty of water .

properties

IUPAC Name

4-(trifluoromethyl)benzohydrazide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H7F3N2O/c9-8(10,11)6-3-1-5(2-4-6)7(14)13-12/h1-4H,12H2,(H,13,14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GKBDXTNCBPZMFX-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=CC=C1C(=O)NN)C(F)(F)F
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H7F3N2O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID30334421
Record name 4-(Trifluoromethyl)benzhydrazide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID30334421
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

204.15 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-(Trifluoromethyl)benzhydrazide

CAS RN

339-59-3
Record name Benzoic acid, 4-(trifluoromethyl)-, hydrazide
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=339-59-3
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name 4-(Trifluoromethyl)benzhydrazide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID30334421
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Synthesis routes and methods

Procedure details

More specifically, to prepare ST-246 monohydrate, Form I, cycloheptatriene is reacted with maleic anhydride in the presence of toluene to yield the major product, endo isomer. The exo isomer is further produced from about 7% to 0.6% by crystallization from toluene/heptane. Further, hydrazine in the anhydrous or hydrate form is reacted with Methyl 4-(trifluoromethyl)benzoate in the presence of isopropanol to yield (4-(trifluoromethyl)-benzhydrazide. The product is then crystallized from isopropanol.
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ST-246 monohydrate
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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